molecular formula C23H26N4O5 B245948 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one

Cat. No. B245948
M. Wt: 438.5 g/mol
InChI Key: RYIDOOHSADKBOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one, also known as MNPA, is a novel compound with potential therapeutic applications. MNPA has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is not fully understood. However, it has been suggested that 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one exerts its effects by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been shown to have various biochemical and physiological effects. In animal models, 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been found to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been shown to reduce the expression of COX-2 and inhibit the production of prostaglandins, which are involved in the inflammatory response. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, in animal models.

Advantages and Limitations for Lab Experiments

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in animal models, indicating its potential therapeutic applications. Another advantage is that 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is relatively easy to synthesize using various methods. However, one limitation is that the mechanism of action of 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is not fully understood, which makes it difficult to design experiments to investigate its effects. Another limitation is that 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has not been extensively studied in human clinical trials, which limits its potential for clinical use.

Future Directions

There are several future directions for research on 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one. One direction is to investigate its potential therapeutic applications in human clinical trials. Another direction is to further investigate its mechanism of action and identify its molecular targets. Additionally, further research is needed to investigate the potential side effects and toxicity of 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one. Finally, 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one could be modified to improve its pharmacological properties, such as its bioavailability and selectivity for specific molecular targets.
Conclusion:
5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one is a novel compound with potential therapeutic applications. It has been synthesized using various methods and has shown promising results in scientific research. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been found to exhibit significant anti-inflammatory and analgesic effects, as well as potential anti-cancer activity. However, further research is needed to fully understand its mechanism of action and potential side effects. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has several advantages and limitations for lab experiments, and there are several future directions for research on 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one.

Synthesis Methods

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been synthesized using several methods. One of the most commonly used methods involves the reaction of 1,3-dioxane-2,3-dione with 4-phenyl-1-piperazinecarboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then treated with methyl nitroacetate and sodium hydride to obtain 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one. Other methods involve the use of different starting materials, such as 2,3-dihydroindole and nitromethane.

Scientific Research Applications

5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has shown potential therapeutic applications in various scientific research studies. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has been found to exhibit significant anti-inflammatory and analgesic effects in animal models. It has also been shown to have potential as an anti-cancer agent, as it induces apoptosis in cancer cells. 5-Methyl-5-nitro-1'-[(4-phenyl-1-piperazinyl)methyl]-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one has also been investigated for its potential use in the treatment of neuropathic pain and anxiety disorders.

properties

Molecular Formula

C23H26N4O5

Molecular Weight

438.5 g/mol

IUPAC Name

5-methyl-5-nitro-1//'-[(4-phenylpiperazin-1-yl)methyl]spiro[1,3-dioxane-2,3//'-indole]-2//'-one

InChI

InChI=1S/C23H26N4O5/c1-22(27(29)30)15-31-23(32-16-22)19-9-5-6-10-20(19)26(21(23)28)17-24-11-13-25(14-12-24)18-7-3-2-4-8-18/h2-10H,11-17H2,1H3

InChI Key

RYIDOOHSADKBOC-UHFFFAOYSA-N

SMILES

CC1(COC2(C3=CC=CC=C3N(C2=O)CN4CCN(CC4)C5=CC=CC=C5)OC1)[N+](=O)[O-]

Canonical SMILES

CC1(COC2(C3=CC=CC=C3N(C2=O)CN4CCN(CC4)C5=CC=CC=C5)OC1)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.